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Cat. No.: B1682358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

YM-58483, also known as BTP2, is a potent and selective inhibitor of store-operated Ca²⁺ entry

(SOCE), with a primary affinity for Calcium Release-Activated Calcium (CRAC) channels,

which are critical components of cellular calcium signaling.[1][2][3][4] This guide provides a

comprehensive comparison of YM-58483's activity across various calcium channel families,

supported by experimental data and detailed methodologies.

Summary of YM-58483's Cross-reactivity Profile
The following table summarizes the inhibitory and potentiating effects of YM-58483 on different

calcium channels, presenting key quantitative data for easy comparison.
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Channel
Family

Channel
Subtype

Effect
IC50 / EC50
(µM)

Cell Type Reference

CRAC/Orai
Orai1

(CRAC)
Inhibition ~0.1

Jurkat T-cells,

various
[1][3][4]

Thapsigargin-

induced

SOCE

Inhibition 0.1 - 0.3

HEK293,

DT40 B-cells,

A7r5

[5]

TRP

Channels
TRPC3 Inhibition ~0.3 HEK293 [5]

TRPC5 Inhibition ~0.3 HEK293 [5]

TRPM4 Potentiation N/A HEK293 [2]

TRPV6 No Effect >10 HEK293 [5]

Voltage-

Gated Ca²⁺

Channels

L-type

(Cav1.2)

No Significant

Effect
>30 N/A

N-type

(Cav2.2)

No Significant

Effect
>30 N/A

Note: "N/A" indicates that a specific value was not available in the reviewed literature. The lack

of effect on voltage-gated calcium channels is generally reported up to concentrations of 30 µM

or higher.

Detailed Experimental Methodologies
This section outlines the typical experimental protocols used to assess the cross-reactivity of

YM-58483.

Thapsigargin-Induced Calcium Influx Assay (for
CRAC/Orai Channels)
This assay is a standard method for studying SOCE mediated by CRAC channels.
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Objective: To determine the IC50 of YM-58483 for the inhibition of store-operated calcium entry.

Materials:

Cells: Human Embryonic Kidney (HEK) 293 cells or Jurkat T-cells.

Fluorescent Calcium Indicator: Fura-2 AM or Indo-1 AM.

Buffer: Calcium-free Hanks' Balanced Salt Solution (HBSS) and HBSS containing Ca²⁺.

Reagents: Thapsigargin (SERCA pump inhibitor), YM-58483, Ionomycin (positive control),

EGTA (negative control).

Protocol:

Cell Preparation: Culture cells to an appropriate confluency. On the day of the experiment,

detach the cells and wash them with HBSS.

Dye Loading: Incubate the cells with Fura-2 AM (typically 1-5 µM) in HBSS at 37°C for 30-60

minutes in the dark.

Washing: Wash the cells twice with calcium-free HBSS to remove extracellular dye.

Baseline Measurement: Resuspend the cells in calcium-free HBSS and measure the

baseline fluorescence ratio (e.g., 340/380 nm for Fura-2) using a fluorometer or a

fluorescence microscope.

Store Depletion: Add thapsigargin (typically 1-2 µM) to the cells in calcium-free HBSS to

deplete the endoplasmic reticulum (ER) calcium stores. This will cause a transient increase

in intracellular calcium.

YM-58483 Incubation: After the intracellular calcium levels return to baseline, add varying

concentrations of YM-58483 and incubate for a few minutes.

Calcium Add-back: Add CaCl₂ (typically 1-2 mM final concentration) to the cell suspension to

initiate SOCE.
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Data Acquisition: Record the change in fluorescence ratio over time. The increase in

fluorescence after the addition of CaCl₂ represents SOCE.

Data Analysis: The inhibitory effect of YM-58483 is calculated by comparing the peak

fluorescence increase in the presence of the compound to the control (vehicle-treated) cells.

The IC50 value is then determined by fitting the concentration-response data to a sigmoidal

curve.

Patch-Clamp Electrophysiology (for TRP and Voltage-
Gated Channels)
Whole-cell patch-clamp is the gold standard for directly measuring ion channel activity and

assessing the effect of pharmacological compounds.

Objective: To determine the IC50 or EC50 of YM-58483 on specific TRP and voltage-gated

calcium channels.

Materials:

Cells: HEK293 cells transiently or stably expressing the specific ion channel of interest (e.g.,

TRPC3, TRPC5, TRPM4).

External Solution (for TRP channels): Typically contains (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1

MgCl₂, 10 HEPES, 10 Glucose (pH adjusted to 7.4).

Internal Solution (for TRP channels): Typically contains (in mM): 140 CsCl, 10 HEPES, 10

EGTA, 4 Mg-ATP (pH adjusted to 7.2). Specific activators (e.g., diacylglycerol for TRPC3)

can be included.

External Solution (for Voltage-Gated Ca²⁺ channels): Typically contains (in mM): 120

tetraethylammonium chloride (TEA-Cl), 10 BaCl₂ or CaCl₂, 10 HEPES (pH adjusted to 7.4).

Internal Solution (for Voltage-Gated Ca²⁺ channels): Typically contains (in mM): 120 CsCl, 10

HEPES, 10 EGTA, 5 Mg-ATP (pH adjusted to 7.2).

Reagents: YM-58483, specific channel activators and blockers.
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Protocol:

Cell Preparation: Plate cells expressing the target channel onto glass coverslips.

Patch Pipette Fabrication: Pull patch pipettes from borosilicate glass capillaries to a

resistance of 2-5 MΩ when filled with the internal solution.

Whole-Cell Configuration: Form a giga-ohm seal between the patch pipette and the cell

membrane and then rupture the membrane patch to achieve the whole-cell configuration.

Voltage Protocol:

For TRP channels: Apply a voltage ramp or step protocol (e.g., from -100 mV to +100 mV)

to elicit channel currents.

For Voltage-Gated Ca²⁺ channels: Hold the cell at a negative potential (e.g., -80 mV) and

apply depolarizing voltage steps to activate the channels (e.g., to 0 mV).

Compound Application: Perfuse the cells with the external solution containing various

concentrations of YM-58483.

Data Acquisition: Record the whole-cell currents before, during, and after the application of

YM-58483 using a patch-clamp amplifier and data acquisition software.

Data Analysis: Measure the peak current amplitude at a specific voltage. The percentage of

inhibition or potentiation is calculated, and the IC50 or EC50 value is determined from the

concentration-response curve.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz, illustrate the key signaling pathway affected

by YM-58483 and a typical experimental workflow for its characterization.
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Caption: Simplified signaling pathway of store-operated calcium entry (SOCE) and the

inhibitory action of YM-58483.
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Caption: General experimental workflow for assessing the cross-reactivity of YM-58483.
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YM-58483 is a highly potent and selective inhibitor of CRAC channels, the primary mediators of

store-operated calcium entry. Its cross-reactivity with other calcium channels is limited, showing

moderate inhibitory effects on TRPC3 and TRPC5 channels and a potentiating effect on

TRPM4. Notably, it displays a high degree of selectivity against voltage-gated calcium

channels, making it a valuable tool for dissecting the specific roles of SOCE in various

physiological and pathological processes. For researchers investigating calcium signaling, YM-
58483 serves as a crucial pharmacological tool for isolating the contributions of CRAC

channels from other calcium influx pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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